Cas no 2778-39-4 (3-Isocyanato-3-methylbut-1-ene)

• Product Name: 3-Isocyanato-3-methylbut-1-ene
• CAS No: 2778-39-4
• MF: C₆H₉NO
• MW: 111.141761541367
• CID: 6315469
• PubChem ID: 20570694
• Update Time: 2025-09-23

3-Isocyanato-3-methylbut-1-ene Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1826666
• 3-isocyanato-3-methylbut-1-ene
• EN300-7597597
• 2778-39-4
• 3-Isocyanato-3-methylbut-1-ene

• Inchi： 1S/C6H9NO/c1-4-6(2,3)7-5-8/h4H,1H2,2-3H3
• InChI Key： JZZKQPVRJZXDKC-UHFFFAOYSA-N
• SMILES： O=C=NC(C=C)(C)C

Computed Properties

• Exact Mass: 111.068413911g/mol
• Monoisotopic Mass: 111.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.4Ų

Additional information on 3-Isocyanato-3-methylbut-1-ene

Research Briefing on 3-Isocyanato-3-methylbut-1-ene (CAS: 2778-39-4) in Chemical and Biomedical Applications

3-Isocyanato-3-methylbut-1-ene (CAS: 2778-39-4) is a versatile chemical compound with significant applications in the fields of organic synthesis, polymer chemistry, and biomedical research. Recent studies have highlighted its potential as a key intermediate in the development of novel pharmaceuticals, agrochemicals, and advanced materials. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, reactivity, and emerging applications in the chemical and biomedical sectors.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 3-Isocyanato-3-methylbut-1-ene. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel catalytic approach using palladium-based catalysts, which significantly improved the yield and purity of the compound. This development is particularly relevant for industrial-scale applications, where cost-effectiveness and reproducibility are critical factors.

In the biomedical field, 3-Isocyanato-3-methylbut-1-ene has garnered attention for its role in the synthesis of bioactive molecules. Researchers at the University of Cambridge (2024) utilized this compound as a building block for the development of novel kinase inhibitors, which showed promising activity against certain cancer cell lines. The study emphasized the compound's unique structural features, which allow for precise modifications to enhance drug efficacy and reduce off-target effects.

Another area of interest is the compound's application in polymer chemistry. A recent report in Macromolecules (2023) detailed the use of 3-Isocyanato-3-methylbut-1-ene in the synthesis of polyurethanes with tailored mechanical and thermal properties. These materials have potential applications in medical devices, such as biodegradable implants and drug delivery systems, due to their biocompatibility and tunable degradation rates.

Despite its promising applications, challenges remain in the handling and storage of 3-Isocyanato-3-methylbut-1-ene due to its reactivity and potential toxicity. A safety assessment published in Chemical Research in Toxicology (2024) highlighted the need for stringent protocols to mitigate risks associated with its use in laboratory and industrial settings. The study recommended the adoption of advanced containment systems and personal protective equipment to ensure safe handling.

In conclusion, 3-Isocyanato-3-methylbut-1-ene (CAS: 2778-39-4) continues to be a compound of significant interest in both chemical and biomedical research. Its versatility as a synthetic intermediate and its potential in drug development and material science underscore its importance. Future research should focus on optimizing synthetic routes, exploring new applications, and addressing safety concerns to fully realize its potential in various industries.